[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic Acid Hydrobromide
[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic Acid Hydrobromide
Brand Name:
Vulcanchem
CAS No.:
1246817-25-3
VCID:
VC0130835
InChI:
InChI=1S/C16H27N2O4P/c1-2-3-4-5-7-13-8-6-9-14(12-13)18-16(19)15(17)10-11-23(20,21)22/h6,8-9,12,15H,2-5,7,10-11,17H2,1H3,(H,18,19)(H2,20,21,22)/t15-/m0/s1
SMILES:
CCCCCCC1=CC(=CC=C1)NC(=O)C(CCP(=O)(O)O)N
Molecular Formula:
C16H27N2O4P
Molecular Weight:
342.37 g/mol
[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic Acid Hydrobromide
CAS No.: 1246817-25-3
Reference Standards
VCID: VC0130835
Molecular Formula: C16H27N2O4P
Molecular Weight: 342.37 g/mol
![[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic Acid Hydrobromide - 1246817-25-3](/images/no_structure.jpg)
| CAS No. | 1246817-25-3 |
|---|---|
| Product Name | [(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic Acid Hydrobromide |
| Molecular Formula | C16H27N2O4P |
| Molecular Weight | 342.37 g/mol |
| IUPAC Name | [(3S)-3-amino-4-(3-hexylanilino)-4-oxobutyl]phosphonic acid |
| Standard InChI | InChI=1S/C16H27N2O4P/c1-2-3-4-5-7-13-8-6-9-14(12-13)18-16(19)15(17)10-11-23(20,21)22/h6,8-9,12,15H,2-5,7,10-11,17H2,1H3,(H,18,19)(H2,20,21,22)/t15-/m0/s1 |
| Standard InChIKey | FWJRVGZWNDOOFH-HNNXBMFYSA-N |
| Isomeric SMILES | CCCCCCC1=CC(=CC=C1)NC(=O)[C@H](CCP(=O)(O)O)N |
| SMILES | CCCCCCC1=CC(=CC=C1)NC(=O)C(CCP(=O)(O)O)N |
| Canonical SMILES | CCCCCCC1=CC(=CC=C1)NC(=O)C(CCP(=O)(O)O)N |
| Synonyms | (S)-W-146 Hydrobromide; |
| PubChem Compound | 6857803 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume